Cas no 35274-53-4 (2-BROMO-3,4,5-TRIMETHOXY-BENZALDEHYDE)

• Product Name: 2-BROMO-3,4,5-TRIMETHOXY-BENZALDEHYDE
• CAS No: 35274-53-4
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• MDL: MFCD02104429
• CID: 891335
• PubChem ID: 329767284
• Update Time: 2025-04-19

2-BROMO-3,4,5-TRIMETHOXY-BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3,4,5-TRIMETHOXY-BENZALDEHYDE
• 3,4,5-trimethoxy-2-bromobenzaldehyde
• SY126440
• CS-0036077
• CCG-14968
• SCHEMBL2743635
• W13230
• LADPQZFHJVANIP-UHFFFAOYSA-N
• 35274-53-4
• AKOS001739277
• Cambridge id 6370287
• 2-Bromo-3,4,5-trimethoxybenzaldehyde
• AS-63310
• DB-293832
• CBMicro_022182
• MFCD02104429
• 2-bromo-3,4,5-trimethoxy-benzaldehyde, 97%
• STK003948
• 2-bromo-3,4,5-trimethoxy-benzaldehyde, AldrichCPR
• BIM-0022390.P001

• MDL： MFCD02104429
• Inchi： 1S/C10H11BrO4/c1-13-7-4-6(5-12)8(11)10(15-3)9(7)14-2/h4-5H,1-3H3
• InChI Key： LADPQZFHJVANIP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=C(C(=C1OC)OC)OC

Computed Properties

• Exact Mass: 273.98400
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Melting Point: 67-73 °C
• PSA: 44.76000
• LogP: 2.28740

2-BROMO-3,4,5-TRIMETHOXY-BENZALDEHYDE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives